Cas no 14214-69-8 ((3b)-Cholesta-4,6-dien-3-ol)
(3b)-Cholesta-4,6-dien-3-ol is a steroidal alcohol characterized by its unique cholestadiene structure with hydroxyl functionality at the 3β position. This compound serves as a valuable intermediate in organic synthesis and steroid research due to its conjugated diene system, which enhances reactivity in selective chemical transformations. Its rigid polycyclic framework makes it useful for studying sterol metabolism and membrane interactions. The compound's well-defined stereochemistry and high purity ensure reproducibility in experimental applications, including pharmaceutical derivatization and biochemical studies. Its stability under controlled conditions further supports its utility in analytical and preparative workflows. Researchers value this derivative for its role in probing sterol-related biological pathways and synthetic modifications.
(3b)-Cholesta-4,6-dien-3-ol structure
Product Name:(3b)-Cholesta-4,6-dien-3-ol
CAS No:14214-69-8
MF:C27H44O
MW:384.637668609619
CID:165954
PubChem ID:14795191
Update Time:2025-05-27
(3b)-Cholesta-4,6-dien-3-ol Chemical and Physical Properties
Names and Identifiers
-
- Cholesta-4,6-dien-3-ol,(3b)-
- DELTA-4,6-CHOLESTADIENOL (30 MG)
- (3β)-Cholesta-4,6-dien-3-ol
- 4,6-Cholestadien-3beta-ol
- 4,6-Cholestadien-3β
- cholesta-4,6-diene-3β
- -ol
- (3β)-Cholesta-4,6-diene-3-ol
- Einecs 238-069-6
- Cholesta-4,6-dien-3β-ol
- 4,6-Cholestadiene-3β-ol
- cholesta-4,6-diene-3beta-ol
- Cholesta-4,6-dien-3-ol, (3beta)-
- (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
- LMST01010351
- (3b)-Cholesta-4,6-dien-3-ol
- Cholesta-4,6-dien-3beta-ol
- 10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
- Cholesta-4,6-dien-3-ol #
- KIULDMFHZZHYKZ-DPAQBDIFSA-N
- SCHEMBL21887618
- CHEBI:172983
- NS00052738
- DTXSID40880722
- 4,6-cholestadienol
- 14214-69-8
- 4,6-Cholestadien-3.beta.-ol
- Cholesta-4,6-dien-3-ol, (3.beta.)-
- FS-10638
- Cholest-4,6-diene-3-ol
-
- Inchi: 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,17-19,21-25,28H,6-8,11-16H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
- InChI Key: KIULDMFHZZHYKZ-DPAQBDIFSA-N
- SMILES: O[C@@H]1C=C2C=C[C@@H]3[C@@H]([C@@]2(C)CC1)CC[C@]1(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]13
Computed Properties
- Exact Mass: 384.33900
- Monoisotopic Mass: 384.339
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 8.4
Experimental Properties
- Density: 0.99
- Melting Point: 117-119°C
- Boiling Point: 492.9°Cat760mmHg
- Flash Point: 212.1°C
- Refractive Index: 1.535
- Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
- PSA: 20.23000
- LogP: 7.16470
(3b)-Cholesta-4,6-dien-3-ol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3b)-Cholesta-4,6-dien-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C292700-5mg |
(3b)-Cholesta-4,6-dien-3-ol |
14214-69-8 | 5mg |
$ 199.00 | 2023-09-08 | ||
| TRC | C292700-30mg |
(3b)-Cholesta-4,6-dien-3-ol |
14214-69-8 | 30mg |
$ 861.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-5mg |
(3β)-Cholesta-4,6-dien-3-ol |
14214-69-8 | 5mg |
¥4062.00 | 2025-07-04 | ||
| Key Organics Ltd | FS-10638-5mg |
Cholest-4,6-diene-3-ol |
14214-69-8 | >97% | 5mg |
£416.00 | 2025-07-04 | |
| A2B Chem LLC | AE38184-5mg |
DELTA-4,6-CHOLESTADIENOL (30 MG) |
14214-69-8 | 5mg |
$272.00 | 2025-07-04 | ||
| A2B Chem LLC | AE38184-30mg |
DELTA-4,6-CHOLESTADIENOL (30 MG) |
14214-69-8 | 30mg |
$844.00 | 2025-07-04 | ||
| BAI LING WEI Technology Co., Ltd. | J60C292700-5mg |
14214-69-8 | >95% (HPLC) | 5mg |
¥2431 | 2025-07-04 | ||
| BAI LING WEI Technology Co., Ltd. | J60C292700-30mg |
14214-69-8 | >95% (HPLC) | 30mg |
¥10505 | 2025-07-04 |
(3b)-Cholesta-4,6-dien-3-ol Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
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